Cas no 1805388-47-9 (2-Bromo-3-(chloromethyl)-4-(difluoromethyl)-6-(trifluoromethyl)pyridine)

• Product Name: 2-Bromo-3-(chloromethyl)-4-(difluoromethyl)-6-(trifluoromethyl)pyridine
• CAS No: 1805388-47-9
• MF: C₈H₄BrClF₅N
• MW: 324.473077774048
• CID: 4864105
• Update Time: 2025-06-08

2-Bromo-3-(chloromethyl)-4-(difluoromethyl)-6-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-3-(chloromethyl)-4-(difluoromethyl)-6-(trifluoromethyl)pyridine

• Inchi： 1S/C8H4BrClF5N/c9-6-4(2-10)3(7(11)12)1-5(16-6)8(13,14)15/h1,7H,2H2
• InChI Key： FHCYMQWPEKRFSH-UHFFFAOYSA-N
• SMILES： BrC1=C(CCl)C(C(F)F)=CC(C(F)(F)F)=N1

Computed Properties

• Exact Mass: 322.914
• Monoisotopic Mass: 322.914
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 12.9

Additional information on 2-Bromo-3-(chloromethyl)-4-(difluoromethyl)-6-(trifluoromethyl)pyridine

Comprehensive Analysis of 2-Bromo-3-(chloromethyl)-4-(difluoromethyl)-6-(trifluoromethyl)pyridine (CAS No. 1805388-47-9)

The compound 2-Bromo-3-(chloromethyl)-4-(difluoromethyl)-6-(trifluoromethyl)pyridine (CAS No. 1805388-47-9) is a highly specialized pyridine derivative with significant applications in pharmaceutical and agrochemical research. Its unique structural features, including multiple halogen substitutions, make it a valuable intermediate in the synthesis of complex molecules. The presence of bromo, chloromethyl, difluoromethyl, and trifluoromethyl groups enhances its reactivity and versatility, enabling its use in cross-coupling reactions and other advanced chemical transformations.

In recent years, the demand for fluorinated pyridine derivatives like 2-Bromo-3-(chloromethyl)-4-(difluoromethyl)-6-(trifluoromethyl)pyridine has surged due to their role in developing next-generation pharmaceuticals. Fluorinated compounds are known for their ability to improve metabolic stability, bioavailability, and binding affinity in drug molecules. Researchers are particularly interested in this compound for its potential in creating novel kinase inhibitors and antiviral agents, which are critical in addressing global health challenges such as emerging infectious diseases.

From an agrochemical perspective, 2-Bromo-3-(chloromethyl)-4-(difluoromethyl)-6-(trifluoromethyl)pyridine is being explored for its utility in designing new pesticides and herbicides. The incorporation of fluorine atoms often leads to enhanced pesticidal activity and environmental persistence, making it a sought-after building block in crop protection research. With the growing emphasis on sustainable agriculture, this compound aligns with the industry's need for low-toxicity and high-efficiency solutions.

The synthesis of 2-Bromo-3-(chloromethyl)-4-(difluoromethyl)-6-(trifluoromethyl)pyridine involves multi-step processes, including halogenation and fluorination reactions. Advanced techniques such as microwave-assisted synthesis and flow chemistry are being employed to optimize yield and reduce reaction times. These innovations are particularly relevant in the context of green chemistry, where minimizing waste and energy consumption is a top priority for researchers and manufacturers alike.

Analytical characterization of this compound typically involves NMR spectroscopy, mass spectrometry, and HPLC to ensure purity and structural integrity. Given the complexity of its molecular structure, rigorous quality control is essential to meet the standards required for pharmaceutical and agrochemical applications. The compound's stability under various conditions is also a key area of investigation, as it influences storage and handling protocols.

In the realm of material science, 2-Bromo-3-(chloromethyl)-4-(difluoromethyl)-6-(trifluoromethyl)pyridine is gaining attention for its potential use in organic electronics and photovoltaic materials. The electron-withdrawing properties of its substituents make it a candidate for designing n-type semiconductors and light-emitting diodes (LEDs). This aligns with the global push toward renewable energy and energy-efficient technologies.

As the scientific community continues to explore the applications of 2-Bromo-3-(chloromethyl)-4-(difluoromethyl)-6-(trifluoromethyl)pyridine, its commercial availability and scalability remain critical considerations. Suppliers are increasingly offering this compound in bulk quantities to meet the demands of industrial and academic researchers. Custom synthesis services are also becoming more prevalent, allowing for tailored modifications to suit specific research needs.

In summary, 2-Bromo-3-(chloromethyl)-4-(difluoromethyl)-6-(trifluoromethyl)pyridine (CAS No. 1805388-47-9) represents a cutting-edge chemical entity with broad applicability across multiple industries. Its unique properties and growing relevance in drug discovery, agrochemical development, and advanced materials underscore its importance in modern scientific research. As innovation in these fields accelerates, this compound is poised to play a pivotal role in shaping future technologies.